Cas no 13059-89-7 (Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-)

• Product Name: Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
• CAS No: 13059-89-7
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 231988
• PubChem ID: 260940
• Update Time: 2025-04-19

Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
• N-tert-Butyl-2,4-dinitroaniline
• NSC92782
• Q63392350
• N-TERT-BUTYL-2,4-DINITROBENZENAMINE
• TERT-BUTYL-(2,4-DINITRO-PHENYL)-AMINE
• AKOS002844092
• N-(2,4-dinitrophenyl)-t-butylamine
• 13059-89-7
• DTXSID10293880
• SCHEMBL15257085
• NSC-92782

• Inchi： 1S/C10H13N3O4/c1-10(2,3)11-8-5-4-7(12(14)15)6-9(8)13(16)17/h4-6,11H,1-3H3
• InChI Key： CLAAAWAMIUWEGS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.090606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.313
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.606
• PSA: 98.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines